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Compound of Interest

Compound Name: Bisphenol M

cat. No.: BO76517

Proper handling and disposal of Bisphenol M (BPM) are critical for ensuring laboratory safety
and environmental protection. As a substance with identified health and environmental
hazards, it is imperative that researchers, scientists, and drug development professionals
adhere to strict protocols. This guide provides essential, step-by-step instructions for the safe
disposal of Bisphenol M, in line with regulatory requirements.

Bisphenol M: Safety and Properties

Bisphenol M is classified as a hazardous substance, and its properties necessitate careful
management.[1][2] It is suspected of damaging fertility or the unborn child and can cause an
allergic skin reaction.[1][2] Furthermore, it is toxic to aquatic life with long-lasting effects.[1][2]

Property Data

CAS Number 13595-25-0

GHS Hazard Statements H317, H361, H411
Signal Word Warning

Physical State Solid

Melting Point 135-139°C
Biodegradability Not readily biodegradable

Step-by-Step Disposal Procedures
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The disposal of Bisphenol M must comply with all applicable federal, state, and local
regulations for hazardous waste.[3] In the United States, the Resource Conservation and
Recovery Act (RCRA) provides the framework for managing hazardous materials from their
generation to their final disposal, a concept known as "cradle-to-grave" management.[4][5]

Pre-Disposal and Personal Protective Equipment (PPE)

Before handling Bisphenol M for disposal, it is crucial to take the appropriate safety
precautions.

e Obtain Special Instructions: Always review the Safety Data Sheet (SDS) and any specific
institutional guidelines before use and disposal.[2]

e Work in a Ventilated Area: All handling of Bisphenol M should be conducted in a well-
ventilated area, preferably under a chemical fume hood, to avoid the inhalation of dust or
fumes.[2]

o Wear Appropriate PPE:

o

Gloves: Chemical-resistant gloves are mandatory.

[¢]

Eye Protection: Safety glasses with side shields or goggles are essential.

[¢]

Lab Coat: A lab coat or other protective clothing must be worn to prevent skin contact.[2]

o

Respiratory Protection: If there is a risk of generating dust, use appropriate respiratory
protection as specified by NIOSH (US) or CEN (EU).[2]

Waste Collection and Containerization

Proper collection and containment are fundamental to safe disposal.

o Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.
The container must be compatible with the chemical.[4]

» Original Containers: Whenever possible, leave the chemical in its original container.
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No Mixing: Do not mix Bisphenol M waste with other chemical waste streams unless
specifically instructed to do so by your institution's environmental health and safety (EHS)
office.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "Bisphenol M".[4]

Spillage: In the event of a spill, collect the material carefully, avoiding dust generation, and
place it in the designated hazardous waste container.[2] Do not allow the spilled material to
enter drains or the environment.

Hazardous Waste Storage

Temporary storage of Bisphenol M waste in the laboratory must be done safely.

Secure Storage: Store the waste container in a designated, secure area away from general
laboratory traffic. The storage area should be well-ventilated.

Container Integrity: Ensure the container is tightly closed to prevent leaks or spills.
Segregation: Store the waste away from incompatible materials.

Generator Status: Be aware of your laboratory's hazardous waste generator status (e.g.,
Very Small, Small, or Large Quantity Generator), as this determines the regulations for
accumulation time and storage requirements.[4]

Final Disposal

The final disposal of Bisphenol M must be handled by a licensed hazardous waste disposal

company.

Professional Disposal: Arrange for the pickup and disposal of the waste through your
institution's EHS office or a certified hazardous waste contractor.

Incineration: The preferred method for the disposal of large quantities of Bisphenol M is
through a chemical incinerator equipped with an afterburner and scrubber.[2][6]
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» Manifesting: For off-site shipment, a Uniform Hazardous Waste Manifest (EPA Form 8700-
22) is required to track the waste from your facility to the disposal site.[7]

e Environmental Protection: Under no circumstances should Bisphenol M be disposed of
down the drain or in regular trash, as it is toxic to aquatic life and not readily biodegradable.

[2][8]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Bisphenol M.
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Caption: Workflow for the safe disposal of Bisphenol M.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b076517?utm_src=pdf-body-img
https://www.benchchem.com/product/b076517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By following these procedures, researchers and laboratory personnel can ensure the safe and
compliant disposal of Bisphenol M, minimizing risks to themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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